Cas no 1449145-16-7 ((3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid)

• Product Name: (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid
• CAS No: 1449145-16-7
• MF: C₁₂H₁₈BNO₄S
• MW: 283.15
• MDL: MFCD20265185
• CID: 5142085
• PubChem ID: 73995648
• Update Time: 2025-10-28

(3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-(2-methylpiperidin-1-yl)sulfonylphenyl]boronic acid
• 1449145-16-7
• D94233
• (3-((2-methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid
• AS-76912
• 3-[(2-Methyl-1-piperidinyl)sulfonyl]benzeneboronic acid
• Boronic acid, B-[3-[(2-methyl-1-piperidinyl)sulfonyl]phenyl]-
• (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid

• MDL： MFCD20265185
• Inchi： 1S/C12H18BNO4S/c1-10-5-2-3-8-14(10)19(17,18)12-7-4-6-11(9-12)13(15)16/h4,6-7,9-10,15-16H,2-3,5,8H2,1H3
• InChI Key： IZHIWXZQLZLQGQ-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(S(N2CCCCC2C)(=O)=O)=C1)(O)O

Computed Properties

• Exact Mass: 283.1049594g/mol
• Monoisotopic Mass: 283.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid

Research Briefing on (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid (CAS: 1449145-16-7) and Its Applications in Chemical Biology and Drug Discovery

The compound (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid (CAS: 1449145-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and versatile applications. This boronic acid derivative is characterized by the presence of a sulfonyl group linked to a 2-methylpiperidine moiety, which enhances its reactivity and binding affinity towards biological targets. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and targeted covalent inhibitors.

One of the most notable applications of (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid is its role in the design of reversible covalent inhibitors. Boronic acids are known for their ability to form reversible covalent bonds with nucleophilic residues, such as serine or threonine, in the active sites of enzymes. This property has been leveraged in the development of inhibitors for proteases like the 20S proteasome, which is a validated target for cancer therapy. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against the proteasome, with improved selectivity and pharmacokinetic profiles compared to earlier generations of inhibitors.

In addition to its applications in protease inhibition, (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid has also been investigated for its potential in targeted drug delivery systems. The boronic acid moiety can form stable complexes with diols, such as those found in glycoproteins or cell surface carbohydrates, enabling the development of targeted therapies for diseases like diabetes and cancer. For instance, researchers have successfully conjugated this compound to nanoparticles functionalized with diol-containing ligands, achieving enhanced cellular uptake and reduced off-target effects in vitro and in vivo.

Recent advancements in synthetic methodologies have further expanded the utility of (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid. A study published in the Journal of Medicinal Chemistry (2023) reported a streamlined synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions to introduce the boronic acid group with high yield and purity. This methodological improvement has facilitated the large-scale production of the compound, making it more accessible for both academic and industrial research.

The pharmacokinetic and toxicological profiles of (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid and its derivatives have also been a focus of recent investigations. Preliminary data from animal studies indicate favorable bioavailability and low systemic toxicity, supporting its potential as a lead compound for further development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target interactions, which are critical for advancing it into clinical trials.

In conclusion, (3-((2-Methylpiperidin-1-yl)sulfonyl)phenyl)boronic acid (CAS: 1449145-16-7) represents a promising scaffold in chemical biology and drug discovery, with applications ranging from protease inhibition to targeted drug delivery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future studies should focus on addressing the remaining pharmacokinetic challenges and exploring its efficacy in more complex disease models.